Cas no 609794-71-0 (methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate)

• Product Name: methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate
• CAS No: 609794-71-0
• MF: C₁₆H₁₅BrN₂O₃S
• MW: 395.270901918411
• CID: 3052456
• PubChem ID: 4990711
• Update Time: 2025-07-16

methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>Methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1 ,3]thiazine-7-carboxylate
• methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate
• SR-01000085608-1
• SR-01000085608
• F1423-0205
• methyl 6-(2-bromophenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• AKOS016067688
• 647-054-7
• STK813054
• 609794-71-0
• EU-0049752
• methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-7-carboxylate
• METHYL 6-(2-BROMOPHENYL)-8-METHYL-4-OXO-3,4-DIHYDRO-2H,6H-PYRIMIDO(2,1-B)(1,3)THIAZINE-7-CARBOXYLATE
• methyl 6-(2-bromophenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• AKOS002193020

• Inchi： 1S/C16H15BrN2O3S/c1-9-13(15(21)22-2)14(10-5-3-4-6-11(10)17)19-12(20)7-8-23-16(19)18-9/h3-6,14H,7-8H2,1-2H3
• InChI Key： NVRSVQFRGRIJFX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C(C(=O)OC)=C(C)N=C2N1C(CCS2)=O

Computed Properties

• Exact Mass: 393.99868Da
• Monoisotopic Mass: 393.99868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate

Introduction to Methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate (CAS No 609794-71-0)

Methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 609794-71-0, belongs to a class of heterocyclic molecules that are known for their diverse applications in medicinal chemistry. The presence of multiple functional groups, including a bromophenyl moiety and a pyrimido[2,1-b][1,3]thiazine core, makes this molecule a promising candidate for further investigation.

The structural framework of Methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate exhibits a rich chemical diversity that can be exploited for various pharmacological applications. The bromophenyl group introduces a halogen atom that is often utilized in medicinal chemistry for its ability to participate in various chemical reactions, such as cross-coupling reactions. These reactions are crucial in the synthesis of more complex molecules and have been widely used in the development of novel drugs.

In recent years, there has been a growing interest in the development of heterocyclic compounds due to their wide range of biological activities. The pyrimido[2,1-b][1,3]thiazine core is particularly noteworthy as it is found in several bioactive natural products and has shown potential in various therapeutic areas. For instance, derivatives of this scaffold have been investigated for their antimicrobial and anti-inflammatory properties. The methyl 7-carboxylate group further enhances the compound's potential by providing a site for further functionalization.

One of the most exciting aspects of Methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate is its potential as a pharmaceutical intermediate. The combination of the bromophenyl, pyrimido[2,1-b][1,3]thiazine, and methyl 7-carboxylate groups offers multiple opportunities for chemical modification. This flexibility allows researchers to tailor the compound's properties to target specific biological pathways. For example, modifications at the bromophenyl group can alter the compound's solubility and bioavailability, while changes at the pyrimido[2,1-b][1,3]thiazine core can influence its interaction with biological targets.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the development of new drugs. By understanding how different structural features contribute to biological activity, researchers can design molecules that are more effective and have fewer side effects. The compound Methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate exemplifies this principle. Its complex structure provides a rich scaffold for exploring SARs and identifying new pharmacological targets.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access complex heterocyclic systems with high efficiency. For instance, palladium-catalyzed cross-coupling reactions have been instrumental in constructing the pyrimido[2,1-b][1,3]thiazine core. These reactions are highly selective and can be performed under mild conditions, making them ideal for pharmaceutical synthesis.

In addition to its synthetic significance，Methyl 6-(2-bromophenyl)-8-methyl-4-oxo-2H，3H，4H，6H-pyrimido[2，1-b][1，3]thiazine -7-carboxylate has shown promise in preclinical studies as a potential therapeutic agent。The compound's ability to interact with biological targets suggests that it may have applications in treating various diseases。For example，it has been investigated for its potential role in modulating inflammatory pathways，which could make it useful in conditions such as arthritis or inflammatory bowel disease。Furthermore，the presence of the bromophenyl group may enhance its ability to cross the blood-brain barrier，opening up possibilities for treating neurological disorders。

The future directions for research on Methyl 6-(2-bromophenyl)-8-methyl -4 -oxo - 2 H ，3 H ， 4 H ， 6 H - pyrimid o [ 2 ， 1 - b ] [ 1 ， 3 ] th i az ine -7 - carbox y l ate include further exploration of its pharmacological profile。This involves conducting detailed bioactivity assays to identify specific targets and mechanisms of action。Additionally，structure-based drug design approaches can be employed to optimize the compound's potency and selectivity。The development of novel synthetic methodologies will also be crucial for facilitating access to derivatives with tailored properties。

Another exciting avenue is the exploration of Methyl 6-(2-bromophenyl)-8-methyl -4 - oxo - 2 H ，3 H ， 4 H ， 6 H - py rimid o [ 2 ， 1 - b ] [ 1 ， 3 ] th i az ine -7-carbox y l ate as a tool compound in drug discovery。By using it as a starting point，researchers can generate libraries of related molecules through combinatorial chemistry or other high-throughput screening methods。This approach can accelerate the identification of lead compounds with improved pharmacological properties。Moreover，the compound's unique structure may inspire new drug designs that leverage its scaffold for therapeutic applications。

In conclusion，Methyl 6-(2-bromophenyl)-8-methyl -4 - oxo - 2 H ，3 H ， 4 H ， 6 H - py rimid o [ 2 ， 1 - b ] [ 1 ， 3 ] th i az ine -7-carbox y l ate (CAS No：609794-71) is a versatile and promising compound with significant potential in pharmaceutical research。Its complex structure，rich functional groups，and demonstrated biological activity make it an attractive candidate for further investigation。By leveraging advances in synthetic chemistry and computational methods，researchers can unlock new therapeutic possibilities and develop innovative treatments for various diseases。